Cas no 903327-44-6 (N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 903327-44-6
• MF: C₂₁H₂₇N₃O₂S
• MW: 385.522983789444
• CID: 5494196
• Update Time: 2025-08-03

N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-N-(2-methylpropyl)oxamide
• N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C21H27N3O2S/c1-15(2)12-22-20(25)21(26)23-13-18(19-8-5-11-27-19)24-10-9-16-6-3-4-7-17(16)14-24/h3-8,11,15,18H,9-10,12-14H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key： HNMVRRYFKVKOKJ-UHFFFAOYSA-N
• SMILES： C(NCC(C)C)(=O)C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)=O

Additional information on N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No. 903327-44-6, known as N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide, is a complex organic molecule that has garnered significant attention in the field of chemical research and development. This compound is characterized by its intricate structure, which includes a thiophene ring system and a tetrahydroisoquinoline moiety, both of which contribute to its unique chemical properties and potential applications.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more feasible for large-scale production. The incorporation of the thiophene group has been shown to enhance the compound's stability under various conditions, while the tetrahydroisoquinoline moiety contributes to its ability to form hydrogen bonds, which is crucial for its interactions in biological systems.

In terms of applications, this compound has been explored in the context of drug discovery and development. Its structure suggests potential pharmacological activity due to the presence of functional groups that can interact with biological targets such as enzymes and receptors. For instance, researchers have investigated its ability to inhibit certain kinases involved in cellular signaling pathways, which could have implications for treating conditions like cancer and inflammatory diseases.

The integration of computational chemistry techniques has further elucidated the properties of this compound. Molecular docking studies have revealed that the ethanediamide group plays a pivotal role in binding affinity with target proteins. Additionally, quantum mechanical calculations have provided insights into the electronic distribution within the molecule, which is essential for understanding its reactivity and selectivity.

The environmental impact of this compound has also been a topic of interest. Studies on its biodegradability and toxicity have been conducted to ensure its safe handling and disposal. These findings are critical for regulatory compliance and sustainable chemical practices.

In conclusion, N-(2-methylpropyl)-N'-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide, with CAS No. 903327-44-6, represents a significant advancement in organic chemistry. Its versatile structure and promising biological activity position it as a valuable tool in both academic research and industrial applications.